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Compound of Interest

Compound Name: UP202-56

Cat. No.: B10799581

An extensive search for publicly available scientific literature and data regarding a compound
designated "UP202-56" has yielded no results under this specific identifier. However, the
available information strongly suggests that "UP202-56" is likely a synonym or internal code for
the well-documented chemical compound Solvent Yellow 56.

This report provides a summary of the available technical information for Solvent Yellow 56,
based on public chemical databases. It must be noted that the data found pertains to its identity
as an azo dye for industrial applications. There is no publicly available information to suggest
its use in drug development or to describe any associated biological signaling pathways or
therapeutic experimental protocols.

Chemical Identity and Structure

Solvent Yellow 56 is an organic compound classified as an azo dye.[1] Its systematic IUPAC
name is N,N-diethyl-4-phenyldiazenylaniline.[2] The compound is a member of the azobenzene
class and is characterized by a phenylazo group substituted at position 4 of N,N-diethylaniline.
[2] It typically appears as a reddish-yellow powder.[1]

Table 1: Chemical Identifiers for Solvent Yellow 56
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Identifier Value

IUPAC Name N,N-diethyl-4-phenyldiazenylaniline[2]

4-(Diethylamino)azobenzene, Diethyl Yellow,
Synonyms C.l. Solvent Yellow 56, N,N-Diethyl-4-

(phenylazo)aniline[2]

CAS Number 2481-94-9[1]

Molecular Formula C1eH19N3[1][2]

Molar Mass 253.349 g/mol [1]

InChl Key SJJISKLXUJIVZOA-UHFFFAOY SA-N[2]

CCN(CC)C1=CC=C(C=C1)N=NC2=CC=CC=C2
[2]

SMILES

Available Data and Applications

The primary documented use of Solvent Yellow 56 is as a dye for various materials, including
polystyrene resins, hydrocarbon solvents, oils, fats, and waxes.[1] It is also utilized in
pyrotechnics for creating yellow colored smoke.[1]

Notably, the available literature does not contain information relevant to pharmaceutical or life
sciences research, such as:

Mechanism of action in biological systems.

Involvement in cellular signaling pathways.

Quantitative biological data (e.g., ICso, ECso, binding affinities).

Detailed experimental protocols for biological assays.

The compound is classified as a mutagen, but further details regarding its biological effects in a
therapeutic context are not available in the public domain.[2]

Conclusion
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The inquiry for an in-depth technical guide on "UP202-56" for a drug development audience
cannot be fulfilled as requested. The compound is identified as Solvent Yellow 56, an industrial
dye with no available public data pertaining to its pharmacological properties, mechanism of
action, or role in biological signaling pathways. Consequently, the core requirements for
guantitative data tables, detailed experimental protocols, and signaling pathway diagrams
cannot be met. Researchers interested in this chemical scaffold would need to rely on de novo
studies to determine any potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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